N-Isopropyl-2,4-dimethoxy-3-methylbenzamide
Overview
Description
Synthesis Analysis
The synthesis of N-Isopropyl-2,4-dimethoxy-3-methylbenzamide involves the reaction between 2,4-dimethoxy-3-methylbenzoic acid and isopropylamine . The detailed synthetic pathway, reaction conditions, and purification steps need further investigation. Relevant papers may provide additional insights into the synthetic route .
Scientific Research Applications
Cellular Proliferation in Tumors
Assessment of Cellular Proliferation in Tumors by PET Using 18F-ISO-1 : This study evaluated the safety, dosimetry, and potential of N-(4-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butyl)-2-(2-18F-fluoroethoxy)-5-methylbenzamide (18F-ISO-1) for imaging tumor proliferation in patients with various types of cancer using PET scans. The study found significant correlations between tumor uptake of 18F-ISO-1 and Ki-67 levels, suggesting its promise for evaluating the proliferative status of solid tumors. The relatively low absorbed doses to normal organs allow for its safe use in clinical trials (Dehdashti et al., 2013).
Agricultural Herbicide Resistance
Mutation of a Locus of Arabidopsis thaliana Confers Resistance to the Herbicide Isoxaben : Researchers discovered mutants of Arabidopsis thaliana that showed resistance to the herbicide isoxaben, suggesting the potential role of genetic modification in developing crops resistant to certain herbicides (Heim et al., 1989).
Environmental Degradation of Herbicides
Abiotic Degradation Pathways of Isoxaben in the Environment : This study explored the photolysis of isoxaben in different environmental conditions, identifying several degradation products and suggesting pathways for its breakdown under natural sunlight. This research contributes to understanding how herbicides degrade in the environment, which is crucial for assessing their ecological impact (Mamouni et al., 1992).
DEGRADATION OF ISOXABEN IN SOILS AND AN AQUEOUS SYSTEM : This study provided insights into the degradation of isoxaben in soil and water, highlighting the role of microbial activity in breaking down the herbicide. Identifying degradation products such as 3-nitrophthalic acid and 4-methoxyphenol, this research aids in understanding how isoxaben dissipates in agricultural settings (Camper et al., 2001).
properties
IUPAC Name |
2,4-dimethoxy-3-methyl-N-propan-2-ylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO3/c1-8(2)14-13(15)10-6-7-11(16-4)9(3)12(10)17-5/h6-8H,1-5H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WCKMZVWBCLNVPX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1OC)C(=O)NC(C)C)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-isopropyl-2,4-dimethoxy-3-methyl-benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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